
Essential Safety and Operational Guide for 1-
Palmitoyl-2-linoleoyl-rac-glycerol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Palmitoyl-2-linoleoyl-rac-glycerol

Cat. No.: B15552036 Get Quote

This document provides comprehensive safety, handling, and disposal procedures for 1-
Palmitoyl-2-linoleoyl-rac-glycerol, tailored for researchers, scientists, and professionals in

drug development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 1-Palmitoyl-2-linoleoyl-rac-glycerol

Synonyms: A component of vegetable oils.

Physical State: Typically a colorless liquid or solid.[1][2][3]

While 1-Palmitoyl-2-linoleoyl-rac-glycerol and similar glycerolipids are generally not

classified as hazardous substances, observing standard laboratory safety protocols is

paramount to minimize exposure and mitigate any potential risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 1-Palmitoyl-2-
linoleoyl-rac-glycerol:
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Protective Equipment Specification and Use

Eye Protection
Chemical safety glasses or goggles should be

worn to protect against potential splashes.

Hand Protection

While specific glove material recommendations

are not available, nitrile or latex gloves are

generally suitable for handling non-hazardous

chemicals. Gloves should be inspected before

use and disposed of properly after handling the

substance.

Body Protection
A standard laboratory coat should be worn to

prevent contamination of personal clothing.

Respiratory Protection

Not generally required under normal handling

conditions in a well-ventilated area. If aerosols

or mists are generated, a NIOSH-approved

respirator may be necessary.

Occupational Exposure Limits
As a component of vegetable oil, the occupational exposure limits for vegetable oil mists can

be used as a guideline.

Organization
TWA (8-hour) -
Total Particulate

TWA (8-hour) -
Respirable
Particulate

STEL (15-minute)

OSHA (PEL) 15 mg/m³[4][5] 5 mg/m³[4][5] Not Established

NIOSH (REL) 10 mg/m³[5] 5 mg/m³[5] Not Established

ACGIH (TLV) 10 mg/m³ Not Established Not Established

Note: TWA (Time-Weighted Average), PEL (Permissible Exposure Limit), REL (Recommended

Exposure Limit), TLV (Threshold Limit Value), STEL (Short-Term Exposure Limit).
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General Handling:

Work in a well-ventilated laboratory, preferably under a chemical fume hood if there is a

potential for generating aerosols or mists.

Avoid direct contact with skin and eyes.[6]

Do not eat, drink, or smoke in the laboratory where this substance is handled.

Wash hands thoroughly with soap and water after handling.[6]

Specific Handling Precautions:

Spills: In case of a spill, absorb the material with an inert absorbent such as vermiculite,

sand, or earth. Collect the absorbed material into a suitable container for disposal.

Oily Materials: Rags and other materials soaked with 1-Palmitoyl-2-linoleoyl-rac-glycerol
may be prone to spontaneous combustion through auto-oxidation, especially if folded or

piled together. Such materials should be immersed in water after use or spread out in a well-

ventilated area to dry.

Disposal Plan
As a non-hazardous substance, 1-Palmitoyl-2-linoleoyl-rac-glycerol can typically be

disposed of through standard laboratory waste streams, but always in accordance with local

and institutional regulations.

Unused Product: Dispose of as chemical waste. Small quantities may be suitable for

incineration at an approved facility.

Contaminated Materials: Absorbents and other materials contaminated with the substance

should be placed in a sealed, labeled container and disposed of as solid waste.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as chemical waste. Once cleaned, the container can be

disposed of as regular laboratory glass or plastic waste.
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Sewer Disposal: In some cases, and with prior approval from the relevant environmental

health and safety office, small quantities of non-hazardous, water-soluble chemicals may be

disposed of down the drain with copious amounts of water.[7][8][9] However, this is generally

not recommended for oils and lipids.

Always consult your institution's specific guidelines for chemical waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 1-Palmitoyl-2-
linoleoyl-rac-glycerol in a laboratory setting.
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Caption: Workflow for the safe handling of 1-Palmitoyl-2-linoleoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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